Cas no 1806039-51-9 (Methyl 3-methyl-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-methyl-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806039-51-9
• MF: C₉H₇F₃N₂O₅
• MW: 280.157492876053
• CID: 4841263
• Update Time: 2025-10-20

Methyl 3-methyl-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methyl-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H7F3N2O5/c1-4-5(19-9(10,11)12)3-6(14(16)17)13-7(4)8(15)18-2/h3H,1-2H3
• InChI Key： CKMRNNAIPLHHSZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C([N+](=O)[O-])N=C(C(=O)OC)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2.7
• Topological Polar Surface Area: 94.2

Additional information on Methyl 3-methyl-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate

Recent Advances in the Study of Methyl 3-methyl-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1806039-51-9)

Methyl 3-methyl-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1806039-51-9) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethoxy and nitro functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural characterization, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

The synthesis of Methyl 3-methyl-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel multi-step synthetic route that achieved a 75% overall yield, significantly higher than previous methods. The study highlighted the importance of protecting group strategies and the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethoxy moiety efficiently. These advancements have made the compound more accessible for further pharmacological evaluation.

In terms of biological activity, Methyl 3-methyl-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate has exhibited notable inhibitory effects against several kinase targets, including EGFR and VEGFR2. A recent in vitro study conducted by a team at the University of Cambridge revealed that the compound displayed IC50 values in the low micromolar range for these kinases, suggesting its potential as a lead compound for cancer therapy. Molecular docking studies further elucidated the binding interactions, showing that the nitro and trifluoromethoxy groups play critical roles in stabilizing the compound within the kinase active sites.

Beyond its kinase inhibitory properties, this pyridine derivative has also been explored for its antimicrobial potential. A 2024 study in the European Journal of Medicinal Chemistry reported that Methyl 3-methyl-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate demonstrated broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics, thereby offering a potential solution to the growing issue of antibiotic resistance.

Despite these promising findings, challenges remain in the development of Methyl 3-methyl-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate as a therapeutic agent. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and a relatively short half-life in vivo, necessitating further structural modifications to improve its drug-like properties. Researchers are currently investigating prodrug strategies and formulation technologies to enhance its stability and delivery. Additionally, toxicological assessments are underway to ensure its safety profile meets regulatory standards.

In conclusion, Methyl 3-methyl-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1806039-51-9) represents a versatile scaffold with significant potential in medicinal chemistry. Recent advancements in its synthesis and biological evaluation have paved the way for its application in oncology and infectious disease treatment. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic scope, potentially leading to the development of novel drugs addressing unmet medical needs.